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1. Chemistry and Mode of Action Mesotrione is a triketone herbicide belonging to the Group 27 (HPPD
inhibitors) classification by the Herbicide Resistance Action Committee (HRAC) [1] [2]. Its primary mode of
action is the inhibition of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD) [2] [3]. This disruption
halts the biosynthesis of carotenoids in susceptible plants, leading to the loss of chlorophyll protection from
sunlight. The resulting symptoms include bleaching (whitening) of leaf tissue, followed by necrosis and
plant death [1] [2]. It is absorbed by both leaves and roots, making it effective for both pre- and post-

emergence applications [2].
2. Registered Uses and Novel Developments

Corn (Zea mays): Mesotrione is a cornerstone for selective weed control in field corn, seed corn, and sweet
corn [3]. It controls a broad spectrum of broadleaf weeds and some grasses, including key species like

waterhemp, Palmer amaranth, common lambsquarters, velvetleaf, and pigweed [1] [4].

Soybean (Glycine max): A significant development is the anticipated release of Vyconic Soybeans by
Bayer. This is the industry's first trait package offering tolerance to five herbicides: glyphosate, glufosinate,
dicamba, 2,4-D, and mesotrione [1]. This will provide a new generation of weed control flexibility in
soybeans, allowing the use of mesotrione's unique site of action. This use is pending final EPA label

approval [1].
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Rice (Oryza sativa): Mesotrione is not a standard herbicide in rice production. A new product, Keenali

(containing tetflupyrolimet, Group 28), is under EPA review for rice, but it introduces a completely new site

of action and does not contain mesotrione [5].

Application Protocols and Efficacy Data

Table 1: Standard Application Rates and Spectrums for Field Corn Rates can vary based on soil type,

organic matter, and target weeds. Always consult the product label.

. Typical
Application -
o Target Weeds Rate (g Key Research Findings
Timing .
a.i./ha)
Pre-emergence Broadleaf weeds 160 - 240 [4] Ineffective alone on giant foxtail and some
(PRE) & some grasses broadleaves; requires tank mixtures for broad-
[4] spectrum control [4].
Post- Broadleaf weeds 105 -210[6] Provides good broadleaf control; mixing with
emergence [6] acetochlor or atrazine improves grass and
(POST) broadleaf control [4] [7].

Table 2: Novel Herbicide Mixtures for the 2025 Growing Season These new formulations highlight the

trend of combining multiple sites of action for resistance management [5].

Product . . S -
. Crops Active Ingredients (HRAC Group) Application Timing
ame
Resicore Field Corn Acetochlor (15), Mesotrione (27), Preplant, PRE, POST (up
REV Clopyralid (4) to 24-inch corn)
Storen Field & S-metolachlor (15), Mesotrione (27), PRE, POST (up to V8

Seed Corn Pyroxasulfone (15), Bicyclopyrone (27)

Experimental Protocols for Research

stage)
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For researchers designing experiments on mesotrione, here are methodologies derived from published

studies.
1. Protocol for Evaluating Pre-mix Herbicide Efficacy in Corn

This protocol is based on the structure of studies evaluating products like Resicore REV and Storen [5].

e Objective: To assess weed control efficacy and crop safety of a mesotrione-based pre-mix herbicide
compared to standard programs.
¢ Experimental Design: Randomized complete block design with 4 replications.
¢ Treatments:
Untreated control.
Mesotrione pre-mix herbicide (e.g., at labeled rate of 2.25-3 quarts/acre for Resicore REV).
Standard PRE herbicide (e.g., S-metolachlor + atrazine).
Standard POST herbicide (e.g., nicosulfuron + rimsulfuron + atrazine).
Sequential application (Standard PRE followed by (fb) Standard POST).
e Data Collection:
o Weed Control: Visual control estimates (0-100%) recorded at 14, 28, and 56 days after POST
treatment (DAPT). Count weed density and collect above-ground biomass by species at 56
DAPT.
o Crop Injury: Visual injury estimates (0-100%) recorded at 7, 14, and 28 DAPT.
o Yield: Machine harvest the center rows of each plot and adjust grain yield to standard moisture
content.

o

[¢]

[¢]

[e]

[e]

2. Protocol for Soil Bioassay of Mesotrione Carryover

This protocol is adapted from recent research on the sensitivity of rotational crops [3].

¢ Objective: To determine the sensitivity of subsequent crops (e.g., leafy vegetables, soybeans) to
mesotrione residues in soil.

e Experimental Conditions: Conducted under controlled environment (growth chamber) to simulate
worst-case scenarios.

¢ Soil Preparation: Use a loam soil with known pH and organic matter content. Soil is air-dried and
sieved.

¢ Herbicide Treatment: A commercial formulation of mesotrione (e.g., Callisto) is applied to the soil at
a range of concentrations (e.g., 0, 1.875, 3.75, 7.5, 15, 30, 60, 120, 240 ug a.i./kg soil). The highest
concentration should simulate the recommended field rate.

¢ Planting and Growth: Treated soil is potted. Each pot is planted with seeds of the test crop (e.g.,
spinach, lettuce, soybean). Plants are grown with a 16/8 hour light/dark photoperiod and watered to
field capacity.

e Data Collection and Analysis:
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o Morphological Parameter: Shoot fresh weight is harvested 21-28 days after planting.

o Physiological Parameter: Pigment content (chlorophyll and carotenoids) can be measured via
spectrophotometry.

o Dose-Response Analysis: Data is subjected to non-linear regression analysis to calculate
EC,o and ECgq values (effective concentration causing 10% or 50% reduction, respectively, in

shoot fresh weight) [3].

Visual Workflows and Pathways

The following diagrams illustrate the core experimental workflow for a carryover study and the molecular

mode of action of mesotrione.
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Diagram 1: Workflow for a soil bioassay to evaluate mesotrione carryover risk to subsequent crops, based

on methodologies from recent research [3].
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Diagram 2: The primary mode of action of mesotrione, a Group 27 HPPD-inhibitor herbicide, leading to

plant death [1] [2] [3].

Critical Considerations for Researchers

e Crop Safety and Rotation Intervals: Mesotrione residues can cause significant injury to sensitive
rotational crops. Research indicates high sensitivity in spinach, lettuce, chard, and sugar beet [3]. The
half-life of mesotrione ranges from 2 to 50 days, heavily influenced by soil pH, organic matter, and
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microbial activity [1] [3]. Always follow label-recommended rotation restrictions and conduct bioassays
before planting sensitive crops.

¢ Environmental Fate: Mesotrione degrades relatively quickly in soil under sunlight and moisture,
reducing long-term environmental impact [8]. However, its persistence is longer in soils with low
organic matter or under dry conditions [1].

¢ Resistance Management: To delay herbicide resistance, emphatically use mesotrione in tank
mixtures or pre-packaged products with multiple, effective sites of action (e.g., Groups 15, 5, or 4) [5].
The "Take Action Herbicide Mode of Action Chart" is a recommended resource for planning rotations

[5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b590526#mesotrione-use-in-corn-soybean-and-rice-cropping-

systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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